Cas no 914349-41-0 (Tert-Butyl 3-iodo-6-methyl-1H-indole-1-carboxylate)

• Product Name: Tert-Butyl 3-iodo-6-methyl-1H-indole-1-carboxylate
• CAS No: 914349-41-0
• MF: C₁₄H₁₆INO₂
• MW: 357.186816215515
• CID: 4821104
• Update Time: 2025-09-23

Tert-Butyl 3-iodo-6-methyl-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-iodo-6-methyl-1H-indole-1-carboxylate
• 3-IODO-6-METHYLINDOLE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• 3-Iodo-6-methylindole, N-BOC protected
• Tert-Butyl 3-iodo-6-methyl-1H-indole-1-carboxylate

• Inchi： 1S/C14H16INO2/c1-9-5-6-10-11(15)8-16(12(10)7-9)13(17)18-14(2,3)4/h5-8H,1-4H3
• InChI Key： KIHASEWODMZAEI-UHFFFAOYSA-N
• SMILES： IC1=CN(C(=O)OC(C)(C)C)C2C=C(C)C=CC=21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 326
• XLogP3: 4.3
• Topological Polar Surface Area: 31.2